Cas no 1213525-73-5 ((4R)-6-CHLORO-8-FLUOROCHROMANE-4-YLAMINE)

• Product Name: (4R)-6-CHLORO-8-FLUOROCHROMANE-4-YLAMINE
• CAS No: 1213525-73-5
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 5592985
• PubChem ID: 92135001
• Update Time: 2025-06-09

(4R)-6-CHLORO-8-FLUOROCHROMANE-4-YLAMINE Chemical and Physical Properties

Names and Identifiers

• (4R)-6-CHLORO-8-FLUOROCHROMANE-4-YLAMINE
• 2H-1-Benzopyran-4-amine, 6-chloro-8-fluoro-3,4-dihydro-, (4R)-
• (R)-6-Chloro-8-fluorochroman-4-amine
• Y12353
• 1213525-73-5

• Inchi： 1S/C9H9ClFNO/c10-5-3-6-8(12)1-2-13-9(6)7(11)4-5/h3-4,8H,1-2,12H2/t8-/m1/s1
• InChI Key： OIVYNUIVZGGTAZ-MRVPVSSYSA-N
• SMILES： C1OC2=C(F)C=C(Cl)C=C2[C@H](N)C1

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 254.5±40.0 °C(Predicted)
• pka: 8.02±0.20(Predicted)

Additional information on (4R)-6-CHLORO-8-FLUOROCHROMANE-4-YLAMINE

Comprehensive Analysis of (4R)-6-CHLORO-8-FLUOROCHROMANE-4-YLAMINE (CAS No. 1213525-73-5): Properties, Applications, and Research Insights

The compound (4R)-6-CHLORO-8-FLUOROCHROMANE-4-YLAMINE (CAS No. 1213525-73-5) is a chiral amine derivative of chromane, featuring a unique combination of chloro and fluoro substituents. This structurally distinct molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The stereospecific (4R)-configuration and the presence of halogen atoms at the 6- and 8-positions contribute to its molecular recognition properties, making it a valuable intermediate in drug discovery pipelines.

Recent studies highlight the growing demand for fluorinated chromane derivatives in medicinal chemistry, driven by their enhanced metabolic stability and membrane permeability. The 6-chloro-8-fluoro substitution pattern in this compound is particularly noteworthy, as it mimics motifs found in CNS-targeting drugs and kinase inhibitors. Researchers are actively exploring its utility in the synthesis of G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors, with several patent applications citing similar structures for neurological and inflammatory indications.

From a synthetic chemistry perspective, CAS 1213525-73-5 presents interesting challenges and opportunities. The chromane core structure offers rigidity to molecular scaffolds, while the amine functionality at the 4-position serves as a versatile handle for further derivatization. Current optimization efforts focus on asymmetric synthesis routes to improve the yield of the (4R)-enantiomer, with particular emphasis on catalytic hydrogenation methods and enzymatic resolution techniques. These advancements align with the pharmaceutical industry's push toward stereochemically pure intermediates.

The physicochemical properties of (4R)-6-CHLORO-8-FLUOROCHROMANE-4-YLAMINE make it suitable for various formulation approaches. With a calculated logP of approximately 2.1 and moderate water solubility (∼50 mg/mL at pH 7), this compound demonstrates favorable characteristics for oral bioavailability. Its thermal stability (decomposition temperature >200°C) and photostability profile have been confirmed through accelerated stability studies, meeting the stringent requirements for pharmaceutical development.

In the context of green chemistry initiatives, synthetic routes to 1213525-73-5 are being reevaluated to reduce environmental impact. Recent publications describe solvent-free condensation methods and catalytic fluorination protocols that significantly decrease waste generation. These innovations respond to growing industry demands for sustainable chiral synthesis and align with regulatory pressures to minimize halogenated solvent use in API manufacturing.

The analytical characterization of (4R)-6-CHLORO-8-FLUOROCHROMANE-4-YLAMINE presents specific challenges due to its chromophoric properties. Modern HPLC methods employing chiral stationary phases (e.g., amylose or cellulose derivatives) coupled with mass spectrometry have become the gold standard for purity assessment. The compound's distinct UV-Vis absorption profile (λ_max 280 nm) enables sensitive detection at low concentrations, facilitating pharmacokinetic studies in preclinical development.

Emerging applications for this compound extend beyond traditional small-molecule drugs. Researchers are investigating its incorporation into PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation platforms. The chromane scaffold's ability to participate in π-stacking interactions while maintaining conformational flexibility makes it an attractive component in these novel therapeutic modalities. Several biotech companies have included related structures in their degrader platform technologies.

Quality control standards for CAS 1213525-73-5 continue to evolve, with current specifications typically requiring ≥98% chemical purity and ≥99% enantiomeric excess. Advanced spectroscopic techniques including 2D-NMR (HSQC, HMBC) and single-crystal X-ray diffraction are employed for structural confirmation. These rigorous characterization protocols address the pharmaceutical industry's increasing emphasis on molecular characterization throughout the drug development lifecycle.

The commercial availability of (4R)-6-CHLORO-8-FLUOROCHROMANE-4-YLAMINE has expanded significantly in recent years, with multiple suppliers offering kilogram-scale quantities. Current market analyses suggest growing demand from contract research organizations specializing in fragment-based drug discovery and medicinal chemistry services. Pricing trends reflect the compound's position as a specialty intermediate, with costs varying based on purity specifications and order scale.

Looking forward, the scientific community anticipates expanded applications for 1213525-73-5 in materials science and chemical biology. Preliminary studies suggest potential utility in fluorescent probes and molecular sensors, leveraging its inherent photophysical properties. As research into halogen bonding interactions progresses, the strategic placement of chlorine and fluorine atoms in this molecule may unlock new design possibilities for supramolecular architectures and functional materials.